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Compound of Interest

Compound Name: Citrazinic Acid

Cat. No.: B1669103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental
protocols, and applications of citrazinic acid (CAS 99-11-6). The information is intended to
support research and development activities by providing detailed technical data and
methodologies.

Physicochemical Properties

Citrazinic acid, also known as 2,6-dihydroxyisonicotinic acid, is a heterocyclic compound with
the chemical formula CeHsNOa.[1] It is a derivative of citric acid and exists as a yellow to beige
or slightly brown powder.[2][3] The solid form is known to exist in multiple tautomeric forms.[2]

Table 1: Physicochemical Data for Citrazinic Acid
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Property Value Source(s)
CAS Number 99-11-6 [4]
Molecular Formula CeHsNOa4

Molecular Weight 155.11 g/mol

Appearance Beige slightly brown powder

Melting Point >300°C (decomposes)

Density 1.708 g/cm3

Boiling Point 375.5°C at 760 mmHg

Flash Point 180.9°C

Water Solubility Practically insoluble

Soluble in basic solutions (e.g.,

ammonia water); sparingly

Solubility ) )
soluble in water, acid,
methanol, and d6-DMSO.
2-hydroxy-6-oxo-1H-pyridine-
IUPAC Name Y y. ] by
4-carboxylic acid
2,6-Dihydroxyisonicotinic acid,
Synonyms 2,6-Dihydroxypyridine-4-

carboxylic acid

Spectral Data

Infrared spectroscopy of citrazinic acid shows characteristic bands at 3116 cm~* and 2904
cm~1, which are attributed to N-H and C-H stretching vibrations, respectively. Strong bands are
observed at 1695 cm~* and 1605 cm™1, corresponding to C=0 and C=N vibrations on the
pyridine ring. In agueous solutions, citrazinic acid exhibits an absorption peak around 340 nm
(3.6 eV), which can undergo a blue shift with increasing concentration, suggesting the
formation of oligomers.
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Experimental Protocols

A common method for synthesizing citrazinic acid involves the hydrothermal reaction of citric
acid and urea.

e Materials:

o Citric acid

o Urea

o Deionized water

o Sulfuric acid (98%)
e Procedure:

o Dissolve 1.2188 g (0.0058 mol) of citric acid and 1.3932 g (0.0231 mol) of urea in 60 ml of
deionized water.

o Sonicate the mixture for 10 minutes to ensure it is fully mixed.

o Transfer the solution to a 100 ml reaction kettle and place it in an oven preheated to
185°C.

o Maintain the hydrothermal conditions for 2 hours.
o Allow the reaction to cool to room temperature, resulting in a dark green solution.

o In a constant temperature water bath at 60°C, slowly add 98% sulfuric acid dropwise while
stirring to adjust the pH to 2-3.

o Alarge amount of yellow solid will precipitate. Centrifuge the solution at 12,000 rpm for 10
minutes.

o Discard the supernatant and wash the precipitate several times with deionized water.
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o Dry the resulting yellow precipitate in an oven at 60°C to obtain citrazinic acid. This
method can achieve a yield of up to 85.18%.

Citrazinic acid can be purified by precipitation from an alkaline solution using dilute HCI. The
purified product should be dried in a vacuum over P20s.
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Workflow for Hydrothermal Synthesis of Citrazinic Acid
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Caption: Hydrothermal synthesis of citrazinic acid.
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Biological Activity and Applications

Citrazinic acid serves as a versatile intermediate in various fields, including pharmaceuticals,
materials science, and analytical chemistry.

o Drug Development: It is used as a starting material for the synthesis of a series of pyridine,
pyrimidinone, and oxazinone derivatives, some of which have shown anti-inflammatory
properties. It also has antibacterial effects against Gram-negative bacteria.

o Advanced Materials: Citrazinic acid is a key precursor in the synthesis of carbon nanodots
(CNDs). These CNDs exhibit tunable fluorescence and are being explored for applications in
bioimaging, sensing, and drug delivery.

e Analytical Chemistry: It can be used as a fluorescent probe, as its optical properties are
dependent on its aggregation state and chemical environment. It is also used in
spectrophotometric methods for the determination of nitrite in water.

o Other Industrial Uses: Citrazinic acid finds applications in the photography industry as a
component in color film developers, in the production of reactive dyes, and as an additive in
electroplating.

Applications of Citrazinic Acid

Pharmaceuticals rug Development Materials Scienc Industrial Applications
V5

Synthesis of Pyridine Derivatives Antibacterial Agents Precursor for Carbon Nanodots (CNDs) Photography (Color Developers) Reactive Dyes Electroplating Additive

| |

Anti-inflammatory Agents Fluorescent Probes
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Caption: Key application areas of citrazinic acid.
Safety and Handling
Citrazinic acid is considered hazardous and requires careful handling in a laboratory setting.

Table 2: GHS Hazard Information for Citrazinic Acid

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation

Source(s):

e Precautionary Statements:
o P261: Avoid breathing dust.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o First Aid Measures:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.
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o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

e Handling and Storage:

[¢]

Handle in a well-ventilated place.

Avoid contact with skin and eyes and avoid the formation of dust and aerosols.

[e]

o

Store in a cool, dry, and dark place in a tightly closed container.

[¢]

Keep away from strong oxidizing agents.

Molecular Structure and Tautomerism

Citrazinic acid can exist in several tautomeric forms due to the presence of hydroxyl and
carbonyl groups on the pyridine ring. The equilibrium between these forms can be influenced
by the solvent and pH.
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Tautomeric Forms of Citrazinic Acid

2,6-dihydroxy-4-pyridinecarboxylic acid
(Aromatic form)

1

6-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid
(Keto-enol form)

1

2-hydroxy-6-oxo-1,6-dihydropyridine-4-carboxylic acid
(Keto-enol form)

Click to download full resolution via product page

Caption: Tautomers of citrazinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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